Cas no 88807-73-2 (Piperidinium, 1-bromo-1-(4-bromophenyl)-, bromide)

• Product Name: Piperidinium, 1-bromo-1-(4-bromophenyl)-, bromide
• CAS No: 88807-73-2
• MF: C₁₁H₁₅Br₃N
• MW: 400.955500841141
• CID: 621191
• PubChem ID: 73166008
• Update Time: 2025-04-19

Piperidinium, 1-bromo-1-(4-bromophenyl)-, bromide Chemical and Physical Properties

Names and Identifiers

• Piperidinium, 1-bromo-1-(4-bromophenyl)-, bromide
• 1-(4-bromophenyl)piperidin-1-ium,dibromide
• DTXSID50518862
• 88807-73-2
• 1-(4-bromophenyl)piperidin-1-ium;dibromide

• Inchi： 1S/C11H14BrN.2BrH/c12-10-4-6-11(7-5-10)13-8-2-1-3-9-13;;/h4-7H,1-3,8-9H2;2*1H/p-1
• InChI Key： VGQKIVZHKJCPHQ-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=CC=1)[NH+]1CCCCC1.[Br-].[Br-]

Computed Properties

• Exact Mass: 399.87341g/mol
• Monoisotopic Mass: 397.87546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4Ų